1-(5-methoxy-1H-benzo[d]imidazol-2-yl)ethanone

• IUPAC Name: 1-(6-methoxy-1H-benzimidazol-2-yl)ethanone
• InChI: InChI=1S/C10H10N2O2/c1-6(13)10-11-8-4-3-7(14-2)5-9(8)12-10/h3-5H,1-2H3,(H,11,12)
• InChI Key: LTMVASHNQABVTK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NC2=C(N1)C=C(C=C2)OC
• Molecular Formula: C10H10N2O2
• DSSTOX Substance ID: DTXSID601265754
• Molecular Weight: 190.20 g/mol
• CAS RN: 41510-17-2

Description

“1-(5-methoxy-1H-benzo[d]imidazol-2-yl)ethanone” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is also known as 1,3-diazole. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Synthesis Analysis

A general, inexpensive, and versatile method for the synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine has been reported. In the presence of N,N-dimethylformamide/sulfur, (1H-benzo[d]imidazol-2-yl)(phenyl)methanone was obtained.

Scientific Research Applications

Dual-Sensitive Probe for Amine Detection

A dual-sensitive probe based on an imidazole derivative, notably similar in structure to 1-(5-methoxy-1H-benzo[d]imidazol-2-yl)ethanone, was developed for the sensitive detection of free amines in environmental water samples. This probe was employed in a method combining fluorescence detection and atmospheric chemical ionization-mass spectrometry, offering high sensitivity and specificity for trace level quantitative analysis of amines (You et al., 2010).

Facile Synthesis of Novel Compounds

The compound has been utilized in the synthesis of novel derivatives with potential pharmacological properties. For example, the facile synthesis of 2,2-dichloro derivatives incorporating the benzo[d]imidazole moiety demonstrates the compound's role as a precursor in creating structurally complex and biologically relevant molecules (Ünaleroğlu et al., 2002).

Electrochemical, Electrical, and Optical Properties

Research into oligobenzimidazoles has shown the electrochemical, electrical, optical, thermal, and rectification properties of benzimidazole derivatives, highlighting their potential in materials science, particularly in the development of conductive polymers and electronic devices (Anand & Muthusamy, 2018).

Tandem Annulation Reactions

In synthetic chemistry, tandem annulation reactions involving 1-(1H-benzo[d]imidazol-2-yl)ethanone and related compounds have led to the synthesis of complex molecules with potential applications in medicinal chemistry, demonstrating the compound's versatility as a building block (Zhu et al., 2012).

Corrosion Inhibition

Imidazole derivatives, structurally related to 1-(5-methoxy-1H-benzo[d]imidazol-2-yl)ethanone, have been explored for their corrosion inhibition properties on mild steel in acidic solutions. These studies provide insights into the application of such compounds in protecting industrial materials (Prashanth et al., 2021).

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, such as these, have a broad range of biological properties and can interact with various targets .

Mode of Action

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The specific interaction with their targets and the resulting changes would depend on the specific biological activity exhibited by the compound.

Biochemical Pathways

Given the broad range of biological activities exhibited by imidazole derivatives, it can be inferred that these compounds likely interact with multiple biochemical pathways .

Pharmacokinetics

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which suggests that these compounds may have good bioavailability.

Result of Action

The molecular and cellular effects of these compounds’ actions would depend on the specific biological activity exhibited by the compound. For example, if the compound exhibits antibacterial activity, it may result in the inhibition of bacterial growth. If it exhibits anti-inflammatory activity, it may result in the reduction of inflammation at the cellular level .